Cas no 2387569-44-8 (tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate)

• Product Name: tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate
• CAS No: 2387569-44-8
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5303899
• Update Time: 2025-06-13

tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Quinolinecarboxylic acid, 3,4-dihydro-5-[(1R)-1-hydroxyethyl]-, 1,1-dimethylethyl ester
• tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-11(18)12-7-5-9-14-13(12)8-6-10-17(14)15(19)20-16(2,3)4/h5,7,9,11,18H,6,8,10H2,1-4H3/t11-/m1/s1
• InChI Key： DJPBUGLLVVRGJP-LLVKDONJSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C([C@H](O)C)=CC=C2)CCC1

Additional information on tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate

Comprehensive Overview of tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate (CAS No. 2387569-44-8)

The compound tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate (CAS No. 2387569-44-8) is a chiral derivative of the quinoline family, which has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the tert-butyl protecting group and the (1R)-1-hydroxyethyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the key reasons for the growing interest in tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate is its role in asymmetric synthesis. The presence of the chiral center at the 1-hydroxyethyl position allows for the creation of enantiomerically pure compounds, which are crucial in modern medicinal chemistry. This aligns with current trends in the pharmaceutical industry, where there is a strong emphasis on developing stereoselective synthesis methods to improve drug efficacy and reduce side effects.

In recent years, the demand for quinoline-based intermediates like this compound has surged due to their versatility in constructing complex heterocyclic frameworks. The tert-butyl carboxylate group in particular serves as a protective group that can be easily removed under mild conditions, making it a preferred choice for multi-step synthetic routes. This property is especially relevant in the context of green chemistry, where minimizing harsh reaction conditions is a priority.

Another area where tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate shows promise is in the field of catalysis. Its structure can act as a ligand for transition metals, facilitating various cross-coupling reactions that are fundamental to constructing carbon-carbon bonds. This has implications for the synthesis of biaryl compounds, which are prevalent in many FDA-approved drugs.

The compound's CAS number 2387569-44-8 is frequently searched in chemical databases, reflecting its importance in academic and industrial research. Scientists are particularly interested in its spectroscopic data (NMR, IR, and mass spectra) and chromatographic properties, which are essential for quality control and characterization. These details are often requested in online forums and research publications, highlighting the need for comprehensive analytical data.

From a commercial perspective, tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate is available from specialized chemical suppliers, but its synthesis can also be customized to meet specific purity requirements. This flexibility makes it attractive for both small-scale academic projects and large-scale industrial applications. The compound's stability under standard storage conditions (typically at room temperature in a dry environment) further enhances its practicality.

Looking ahead, the potential of CAS 2387569-44-8 in drug discovery pipelines is substantial. Its scaffold is being investigated for modifications that could lead to novel therapeutics targeting protein-protein interactions, a hot topic in current medicinal chemistry. Additionally, its compatibility with high-throughput screening platforms positions it as a candidate for identifying new bioactive molecules in automated drug discovery systems.

In conclusion, tert-butyl 5-[(1R)-1-hydroxyethyl]-3,4-dihydro-2H-quinoline-1-carboxylate represents an important building block in modern organic synthesis. Its combination of chirality, protecting group versatility, and heterocyclic reactivity makes it a compound of enduring interest to researchers across multiple disciplines. As the demand for complex molecular architectures continues to grow in pharmaceutical development, the significance of such specialized intermediates is likely to increase further.